3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid

• IUPAC Name: 3-[7-(difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• InChI: InChI=1S/C10H10F2N4O2/c1-5-4-6(9(11)12)16-10(13-5)14-7(15-16)2-3-8(17)18/h4,9H,2-3H2,1H3,(H,17,18)
• InChI Key: UJSUJLCGNIRFRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=NN2C(=C1)C(F)F)CCC(=O)O
• Molecular Formula: C10H10F2N4O2
• Molecular Weight: 256.21 g/mol

Description

The compound “3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid” is a unique heterocyclic compound. It contains a triazole and pyrimidine ring, which are common structures in many pharmaceuticals and biologically important compounds.

Synthesis Analysis

The synthesis of such compounds often involves multistep synthetic routes. A common strategy for synthesizing 1,2,4-triazole-containing scaffolds involves using 3-amino-1,2,4-triazole. This method has been used to access a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring fused with a pyrimidine ring. The molecular formula is C10H10F2N4O2. The InChI Key is UJSUJLCGNIRFRU-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive centers in its structure. The compound’s reactivity can be influenced by various factors, including the presence of different functional groups.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 256.21. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.

Scientific Research Applications

Crystal Structure and Antibacterial Activity

A novel derivative of pyrimidine, characterized by its triazolo[1,5-a]pyrimidine ring, was synthesized and its structure was elucidated through various techniques including X-ray diffraction and spectroscopic methods. This compound exhibited notable antibacterial activity against a range of microbial strains, showcasing its potential applications in the field of antimicrobial research (Lahmidi et al., 2019).

Synthesis and Characterization of Derivatives

3-Amino-5-trifluoromethyl-1,2,4-triazole served as a precursor in the synthesis of several poly-substituted triazolo[1,5-a]pyrimidine derivatives, highlighting the versatility of the triazolo[1,5-a]pyrimidine core in generating a diverse array of compounds for various research applications (Zohdi, 1997).

Synthesis of Polycondensed Heterocycles

Partially hydrogenated triazolo[1,5-a]pyrimidines were utilized as synthons in the creation of polycondensed heterocycles, exploring their potential in forming complex molecular structures with potentially interesting properties (Chernyshev et al., 2014).

Antimicrobial and Antifungal Activities

Compounds based on the triazolo[1,5-a]pyrimidine structure demonstrated antimicrobial and antifungal activities, indicating their potential in the development of new therapeutic agents (Komykhov et al., 2017).

Ring-Chain Isomerism and Structural Studies

The ring-chain isomerism of certain derivatives of triazolo[1,5-a]pyrimidine was studied, contributing to the understanding of their structural dynamics and potential applications in material science or pharmaceutical development (Pryadeina et al., 2008).

Future Directions

The future research directions could involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds. These could be very useful for the discovery of new drug candidates.